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Compound of Interest

Compound Name: Secnidazole-d6

Cat. No.: B584328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Secnidazole-d6 is the deuterium-labeled analogue of Secnidazole, a second-generation 5-

nitroimidazole antimicrobial agent.[1] Like its parent compound, Secnidazole-d6 is of

significant interest in pharmaceutical research, primarily as an internal standard for

pharmacokinetic and metabolic studies. The substitution of hydrogen atoms with deuterium, a

stable, non-radioactive isotope, provides a distinct mass signature that allows for precise

quantification in biological matrices using mass spectrometry. This guide provides a

comprehensive overview of the chemical properties, structure, and analytical considerations for

Secnidazole-d6.

Chemical Properties and Structure
Secnidazole-d6 is characterized by the replacement of six hydrogen atoms with deuterium

atoms. This isotopic labeling does not significantly alter the chemical reactivity but provides a

crucial mass shift for analytical purposes.

Table 1: General Chemical Properties of Secnidazole-d6
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Property Value Source

Chemical Name
α,2-Dimethyl-5-nitro-1H-

imidazole-1-ethanol-d6
[2]

CAS Number 1346603-27-7 [3]

Molecular Formula C₇H₅D₆N₃O₃ [2]

Molecular Weight 191.22 g/mol [2]

Appearance Off-White to Pale Yellow Solid [4]

Melting Point 73-75°C [4]

Solubility
Slightly soluble in Chloroform,

Ethanol, and Methanol
[4]

Table 2: Computed Properties of Secnidazole-d6
Property Value Source

IUPAC Name

1-(2-methyl-5-nitro-1H-

imidazol-1-yl)propan-2-ol-

1,1,1,2,3,3-d6

[5]

SMILES

[2H]C([2H])([2H])C([2H])

(O)C([2H])(N1C(--INVALID-

LINK--=O)=CN=C1C)[2H]

[3]

Chemical Structure Visualization
The chemical structure of Secnidazole-d6, with the positions of deuterium labeling, is crucial

for understanding its properties.
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Chemical Structure of Secnidazole-d6

Click to download full resolution via product page

Caption: Chemical Structure of Secnidazole-d6.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Secnidazole-d6 are not

readily available in publicly accessible literature. However, based on general chemical

principles and information regarding the unlabeled compound, the following methodologies can

be proposed.

Synthesis of Secnidazole-d6: A Proposed Approach
A definitive, step-by-step synthesis protocol for Secnidazole-d6 is not available in the provided

search results. However, a general approach to deuteration can be inferred. The synthesis

would likely involve reacting 2-methyl-5-nitroimidazole with a deuterated propylene oxide or a

related deuterated three-carbon synthon.
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Logical Workflow for a Proposed Synthesis:
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Starting Materials:
- 2-Methyl-5-nitroimidazole

- Deuterated Propylene Oxide (d6)

Reaction:
Alkylation of the imidazole nitrogen

Work-up:
- Quenching of the reaction
- Extraction of the product

Purification:
- Column chromatography

- Recrystallization

Characterization:
- NMR Spectroscopy
- Mass Spectrometry

Final Product:
Secnidazole-d6
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Sample Preparation:
- Protein precipitation

- Liquid-liquid extraction
- Solid-phase extraction

HPLC Separation:
Isocratic or gradient elution

MS/MS Detection:
- Electrospray Ionization

- Multiple Reaction Monitoring (MRM)

Data Analysis:
- Peak integration

- Quantification using calibration curve

Result:
Concentration of Secnidazole-d6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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